Lysine clonixinate

Specification

• CAS No.: 55837-30-4
• Molecular Formula: C19H25ClN4O4
• Molecular Weight: 408.9 g/mol
• IUPAC Name: 2-(3-chloro-2-methylanilino)pyridine-3-carboxylic acid;(2S)-2,6-diaminohexanoic acid
• Standard InChI: InChI=1S/C13H11ClN2O2.C6H14N2O2/c1-8-10(14)5-2-6-11(8)16-12-9(13(17)18)4-3-7-15-12;7-4-2-1-3-5(8)6(9)10/h2-7H,1H3,(H,15,16)(H,17,18);5H,1-4,7-8H2,(H,9,10)/t;5-/m.0/s1
• Standard InChI Key: CVNFYQCHAWFYQI-ZSCHJXSPSA-N
• Isomeric SMILES: CC1=C(C=CC=C1Cl)NC2=C(C=CC=N2)C(=O)O.C(CCN)C[C@@H](C(=O)O)N
• SMILES: CC1=C(C=CC=C1Cl)NC2=C(C=CC=N2)C(=O)O.C(CCN)CC(C(=O)O)N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC2=C(C=CC=N2)C(=O)O.C(CCN)CC(C(=O)O)N
• Appearance: Solid powder

Introduction

Lysine clonixinate, also known as clonixin lysine salt, is a pharmaceutical compound used primarily for its analgesic, anti-inflammatory, and antipyretic properties. It is an organoammonium salt formed by combining clonixin with one molar equivalent of L-lysine. This compound is particularly effective in treating conditions such as renal colic, muscular pain, and moderately severe migraine attacks.

Therapeutic Uses

Lysine clonixinate is indicated for the relief of various pain syndromes, including:

• Renal Colic: Effective in managing pain associated with kidney stones.

• Muscular Pain: Used for treating muscle aches and pains.

• Migraine Attacks: Particularly effective in treating moderately severe migraine attacks, though not superior to placebo in severe cases.

• Other Indications: Also used for headaches, joint pain, dental pain, ear pain, dysmenorrhea, post-traumatic pain, post-surgical pain, and gynecological pain.

Intravenous Administration

Intravenous lysine clonixinate has been studied for the acute treatment of severe migraine attacks. This route of administration demonstrated effectiveness and good tolerance, contrasting with oral administration, which was not superior to placebo for severe attacks.

Pharmacological Mechanisms

Lysine clonixinate exerts its effects through several mechanisms:

• Inhibition of Cyclooxygenase (COX) Enzymes: Reduces prostaglandin synthesis, which is involved in pain and inflammation.

• Inhibition of Lipoxygenase: Affects the production of leukotrienes, which are involved in inflammatory processes.

• Vasodilation and Platelet Aggregation Inhibition: These actions contribute to its analgesic and anti-inflammatory effects.

Safety and Side Effects

Common side effects of lysine clonixinate are generally mild and include nausea, dizziness, and somnolence. Rare side effects may involve dry mouth or constipation, particularly at high doses. Concomitant use with anticholinergic drugs should be avoided due to potential enhanced effects.